Cas no 2172320-35-1 (2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172320-35-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6478683
• PubChem ID: 165809593
• Update Time: 2025-06-14

2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid
• 2-(3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}cyclobutyl)acetic acid
• EN300-1578100
• 2172320-35-1

• Inchi： 1S/C27H32N2O5/c1-17(10-25(30)28-15-19-11-18(12-19)13-26(31)32)14-29-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DHOZPOPGSSJDDJ-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(CC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid

Comprehensive Overview of 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172320-35-1)

2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid, with the CAS number 2172320-35-1, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for high-purity Fmoc derivatives to ensure efficient and scalable peptide production.

The molecular structure of 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid features a cyclobutylacetic acid backbone coupled with an Fmoc-protected amino moiety. This unique configuration enhances its utility in constructing cyclic peptides and peptidomimetics, which are gaining traction in drug discovery for targeting GPCRs (G-protein-coupled receptors) and other challenging biological pathways. Given the rising interest in precision medicine and biologics, this compound aligns with trends in next-generation therapeutics.

In synthetic applications, CAS 2172320-35-1 is prized for its compatibility with automated peptide synthesizers and its stability under standard SPPS conditions. The compound’s 3-methylbutanamido side chain introduces steric hindrance, which can influence peptide conformation and binding affinity. Such properties are particularly relevant for researchers investigating peptide-based inhibitors or macrocyclic drug candidates. Online searches often highlight queries like "Fmoc-amino acid derivatives for peptide synthesis" or "cyclobutylacetic acid applications," reflecting its niche but growing demand.

Quality control is paramount for 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid, with HPLC and mass spectrometry being standard analytical techniques. The compound’s CAS registry number 2172320-35-1 ensures traceability in regulatory submissions, a key concern for GMP-compliant manufacturing. Additionally, its role in peptide-drug conjugates (PDCs)—a hot topic in oncology research—further underscores its importance. Users frequently seek information on "Fmoc deprotection methods" or "cyclobutyl-containing peptides," indicating its interdisciplinary relevance.

From a commercial perspective, suppliers of CAS 2172320-35-1 must address purity (>98%) and batch-to-batch consistency, as these factors directly impact downstream applications. The compound’s stability under inert atmospheres and its solubility in polar aprotic solvents (e.g., DMF, DMSO) are frequently discussed in technical forums. With the expanding market for custom peptide synthesis services, this derivative is poised to remain a staple in research catalogs. Its association with peptide therapeutics—projected to exceed $50 billion by 2030—makes it a compound of enduring interest.

In summary, 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid (2172320-35-1) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its applications span from academic research to industrial-scale drug development, driven by the global demand for advanced therapeutic modalities. As peptide science evolves, this compound will likely feature prominently in discussions about targeted drug delivery and molecular engineering.